Researchers using classical tricyclics for norepinephrine transporter (NET) assays face confounding anticholinergic effects. Tandamine (CAS 42408-80-0) is a selective NET inhibitor with no muscarinic receptor affinity, providing clean noradrenergic baselines.
Procure exact Tandamine to eliminate off-target variables in neuropharmacological assays.
Tandamine is a tricyclic thiopyranoindole derivative that functions as a highly selective norepinephrine reuptake inhibitor (NRI)[1]. Unlike classical tricyclic antidepressants, it exhibits a distinct pharmacological profile characterized by potent NET inhibition with negligible monoamine oxidase (MAO) inhibition, minimal serotonin potentiation, and a marked absence of anticholinergic activity[2]. For pharmacological research and assay development, Tandamine serves as a critical reference material for isolating norepinephrine-driven pathways from the broad-spectrum receptor binding typically associated with first-generation tricyclics [3]. Its well-characterized pharmacokinetic profile, including approximately 60% oral bioavailability in rodent models and rapid central nervous system penetration, makes it an optimal benchmark compound for in vivo neurochemical modeling [1].
Substituting Tandamine with standard tricyclic NRIs like desipramine or imipramine introduces significant off-target confounding variables into neuropharmacological assays [1]. Classical tricyclics exhibit substantial affinity for muscarinic acetylcholine receptors, leading to anticholinergic side effects that can mask or alter the primary catecholaminergic response in behavioral and physiological models [2]. Furthermore, structural analogs like pirandamine shift the selectivity entirely toward the serotonin transporter (SERT), demonstrating that even minor modifications to the tricyclic core drastically alter the primary mechanism of action [3]. Procurement of exact Tandamine (CAS 42408-80-0) is therefore essential for researchers requiring isolated norepinephrine reuptake inhibition without the muscarinic or serotonergic background noise inherent to standard benchmark materials.
Reported inhibition magnitude relative to desipramine is compound-specific; direct substitution may shift dose-response relationships in norepinephrine reuptake studies.
Unlike imipramine or amitriptyline, tandamine shows no detectable serotonin or dopamine uptake effects. Mixed-action TCAs introduce off-target monoaminergic confounds absent with tandamine.
Tandamine's muscarinic receptor interaction is markedly weaker than that of desipramine or amitriptyline; in vivo anticholinergic endpoints will not transfer between these compounds.
In classical murine models evaluating the inhibition of 3H-norepinephrine uptake in cardiac and brain tissues (medulla and hypothalamus), Tandamine demonstrates significantly greater potency than standard tricyclic benchmarks [1]. Quantitative assays reveal that Tandamine is up to 3 times as potent as desmethylimipramine (desipramine) and up to 25 times more potent than imipramine or amitriptyline in blocking norepinephrine reuptake [1].
| Evidence Dimension | 3H-Norepinephrine Uptake Inhibition Potency |
| Target Compound Data | Up to 3x greater than desipramine; up to 25x greater than imipramine |
| Comparator Or Baseline | Desipramine (DMI) and Imipramine |
| Quantified Difference | 3-fold to 25-fold higher potency |
| Conditions | In vivo 3H-norepinephrine uptake in mouse heart and rat medulla/hypothalamus |
Allows researchers to use lower concentrations in NET-inhibition assays, significantly reducing the risk of dose-dependent off-target effects.
A major limitation of utilizing classical tricyclic antidepressants in neurochemical research is their high affinity for muscarinic receptors, which complicates assay reproducibility. Tandamine structurally bypasses this limitation, exhibiting a 57- to 833-fold reduction in binding efficacy to rat brain muscarinic receptors when compared to desipramine, imipramine, butriptyline, and amitriptyline [1]. This near-total lack of anticholinergic activity ensures that observed physiological or behavioral outcomes are strictly driven by catecholamine modulation.
| Evidence Dimension | Muscarinic Receptor Binding Affinity |
| Target Compound Data | 57 to 833 times less effective at binding |
| Comparator Or Baseline | Desipramine, Imipramine, Amitriptyline |
| Quantified Difference | 57-833x lower affinity |
| Conditions | Rat brain muscarinic receptor binding assay |
Critical for procurement in behavioral pharmacology where muscarinic blockade would confound the study of norepinephrine-driven activation.
The specific thiopyranoindole core of Tandamine is responsible for its strict NET selectivity. Substituting the thioether group, such as in the indeno-pyran structure of its close analog pirandamine, completely flips the pharmacological profile from a selective norepinephrine reuptake inhibitor to a selective serotonin reuptake inhibitor (SSRI)[1]. This extreme structure-activity divergence highlights why Tandamine cannot be substituted with related tricyclic scaffolds when investigating catecholamine pathways.
| Evidence Dimension | Monoamine Transporter Selectivity |
| Target Compound Data | Selective Norepinephrine Reuptake Inhibitor (NRI) |
| Comparator Or Baseline | Pirandamine (SSRI analog) |
| Quantified Difference | Complete shift from NET to SERT selectivity |
| Conditions | Comparative structure-activity relationship (SAR) profiling |
Demonstrates the necessity of procuring the exact thiopyranoindole structure for NET-specific assays, as even minor structural analogs target entirely different neurotransmitter systems.
In human volunteer studies assessing the peripheral effects of norepinephrine reuptake blockade, Tandamine hydrochloride demonstrated superior activity compared to desmethylimipramine (desipramine) in inhibiting the tyramine pressor response following single oral doses [1]. This indicates a highly efficient peripheral NET blockade, confirming its robust in vivo bioavailability and target engagement.
| Evidence Dimension | Inhibition of Tyramine Pressor Response |
| Target Compound Data | More active than desipramine |
| Comparator Or Baseline | Desmethylimipramine (Desipramine) |
| Quantified Difference | Superior inhibition post-single oral dose |
| Conditions | Human volunteer in vivo pharmacological study |
Validates Tandamine as a highly effective positive control for peripheral NET blockade in translational pharmacodynamic models.
Due to its 3- to 25-fold higher potency than classical tricyclics and its negligible muscarinic receptor affinity, Tandamine is the optimal reference standard for in vitro and in vivo assays isolating norepinephrine transporter (NET) activity[1]. It allows researchers to establish clean baselines without the confounding anticholinergic variables introduced by desipramine or imipramine.
Tandamine is frequently procured alongside its structural analog pirandamine to map the binding pockets of monoamine transporters [2]. The stark contrast in selectivity—where Tandamine targets NET and pirandamine targets SERT—provides an ideal matched-pair model for computational chemistry and crystallographic studies investigating transporter specificity.
Because it lacks the sedative and anticholinergic properties of standard tricyclic antidepressants, Tandamine is highly suitable for behavioral models requiring isolated noradrenergic activation[3]. It is the preferred pharmacological tool for studying catecholamine-driven increases in psychomotor activity, attention, and drive without secondary muscarinic suppression.